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Compound of Interest

Compound Name: Isododecanol

Cat. No.: B128213

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isododecanol, a complex mixture
of C12 branched-chain primary alcohols. It delves into the nuances of its Chemical Abstracts
Service (CAS) number, details its physicochemical properties, outlines experimental protocols
for its analysis, and illustrates its industrial production pathway.

Understanding the CAS Number for Isododecanol
Isomer Mixtures

Isododecanol is not a single, defined chemical entity but rather a complex mixture of structural
isomers of dodecanol. This isomeric complexity arises from its manufacturing process, which
typically involves the hydroformylation of C11 olefin streams. Consequently, different CAS
numbers have been associated with isododecanol, reflecting its nature as a mixture.

The most pertinent CAS number for the commercial isododecanol isomer mixture is 25428-
98-2. This identifier is broadly used in regulatory documentation and by chemical suppliers to
refer to the general mixture of branched-chain C12 alcohols.[1][2][3][4]

Another frequently encountered CAS number is 20194-45-0, which specifically identifies one of
the common isomers present in the mixture: 10-methylundecan-1-ol.[5][6] While this isomer is a
significant component, the CAS number 25428-98-2 more accurately represents the entire
isomeric blend. It is crucial for researchers and professionals to recognize that commercial
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isododecanol will contain a distribution of various tetramethyl-octanols, among other branched

structures, and its exact composition can vary between manufacturers and production batches.

Physicochemical Properties

The branching in isododecanol's structure significantly influences its physical and chemical

properties, distinguishing it from its linear counterpart, n-dodecanol. The data presented below

is a summary of typical values for the isododecanol isomer mixture, primarily associated with

CAS number 25428-98-2. It is important to note that some values are estimates due to the

isomeric variability of the commercial product.

Property Value References
Molecular Formula C12H260 [1112][41[5]
Molecular Weight 186.34 g/mol [1112114115]
Appearance Colorless liquid

Boiling Point/Range ~240 - 265 °C

Melting Point <-60 °C

Flash Point >100 °C

Density @ 20°C ~0.83 - 0.84 g/cm3

Viscosity @ 20°C ~20 - 30 mPa:s

Water Solubility Insoluble

LogP (Octanol/Water Partition 5.4 (XLogP3) (115]

Coefficient)

Refractive Index (n2°/D)

~1.446

Vapor Pressure @ 20°C

< 0.01 kPa

Industrial Synthesis Pathway

The primary industrial route for producing isododecanol is the hydroformylation of a C11 olefin

feedstock, often referred to as tripropylene or tetrabutylene oligomers. This process, also
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known as the oxo process, involves the addition of a formyl group (CHO) and a hydrogen atom
across the double bonds of the olefins. The resulting C12 aldehydes are then hydrogenated to
form the final isododecanol isomer mixture.
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Industrial Production of Isododecanol
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Experimental Protocols

Quantitative Analysis of Isododecanol Isomer
Distribution by Gas Chromatography (GC)

This protocol outlines a general method for the separation and semi-quantitative analysis of the
isomer distribution in a commercial isododecanol sample using gas chromatography with
flame ionization detection (GC-FID).

Objective: To resolve and determine the relative percentage of the major C12 alcohol isomers
in an isododecanol mixture.

Materials:

Isododecanol sample

High-purity solvent (e.g., dichloromethane or acetone)

Volumetric flasks and pipettes

GC vials with septa
Instrumentation:
o Gas chromatograph equipped with a Flame lonization Detector (FID)

» High-resolution capillary column. A polar stationary phase, such as a wax-type column (e.g.,
DB-WAX, CP-Wax 52 CB), is recommended for optimal separation of alcohol isomers. A
typical column dimension would be 30 m x 0.25 mm ID x 0.25 pm film thickness.

o Data acquisition and processing software
Procedure:
e Sample Preparation:

o Prepare a 1% (v/v) solution of the isododecanol sample in the chosen solvent. For
example, pipette 100 pL of isododecanol into a 10 mL volumetric flask and dilute to the
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mark with the solvent.

o Mix thoroughly.

o Transfer an aliquot of the prepared sample into a 2 mL GC vial and seal.

e GC-FID Conditions (Example):

[e]

Inlet Temperature: 250 °C

o Injection Volume: 1 pL

o Split Ratio: 50:1 (can be adjusted based on sample concentration and column capacity)

o Carrier Gas: Helium or Hydrogen at a constant flow of 1.0 mL/min

o Oven Temperature Program:

» [nitial Temperature: 60 °C, hold for 2 minutes

» Ramp: 5 °C/min to 240 °C

= Hold: 10 minutes at 240 °C

o Detector Temperature: 280 °C

o Detector Gases: Hydrogen, Air, and Makeup gas (as per instrument specifications)

o Data Analysis:

o Integrate the area of all peaks in the resulting chromatogram.

o Assume that all isomers have a similar response factor in the FID.

o Calculate the relative percentage of each isomer by dividing the area of the individual
peak by the total area of all integrated peaks and multiplying by 100.

Expected Results: The chromatogram will show a series of peaks corresponding to the different
C12 branched-chain alcohol isomers. The relative peak areas provide an estimation of the
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isomer distribution in the sample. For precise quantification, calibration with individual isomer
standards would be necessary, though these are often not commercially available.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the GC analysis of isododecanol
isomer distribution.
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GC-FID Analysis Workflow for Isododecanol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b128213#isododecanol-cas-number-for-specific-
isomer-mixture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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